N-Methyl-N,N'-trimethylenebis-p-toluenesulfonamide

• Molecular Formula: C18H24N2O4S2
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 4-methyl-N-[3-[methyl-(4-methylphenyl)sulfonylamino]propyl]benzenesulfonamide
• InChI: InChI=1S/C18H24N2O4S2/c1-15-5-9-17(10-6-15)25(21,22)19-13-4-14-20(3)26(23,24)18-11-7-16(2)8-12-18/h5-12,19H,4,13-14H2,1-3H3
• InChI Key: QTGFSTZCGLGYNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCCN(C)S(=O)(=O)C2=CC=C(C=C2)C

Description

N-Methyl-N,N'-trimethylenebis-p-toluenesulfonamide is a useful research compound. Its molecular formula is C18H24N2O4S2 and its molecular weight is 396.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

--A freshly prepared solution of p-toluenesulfonyl chloride (90.8 g, 0.476 mole) in N,N-dimethylformamide (200 ml) is added during 45 min. with moderate external cooling to a stirred solution of N-methyl-1,3-propanediamine (41.9 g, 0.476 mole) in N,N-dimethylformamide (150 ml) at such a rate that the temperature does not exceed 40° C. The mixture is stirred 45 min. longer at room temperature and then poured into cold water (1.2 1.). The white gum that precipitated, solidifies on standing. The crude product is collected, pulverized, and washed thoroughly with water. Recrystallization from ethanol affords the pure product, m.p. 93° C. (Kofler Heizbank), in 79% yield (74.4 g).